Cas no 2094345-76-1 (4-Methylpentan-2-yl 4-(3,3-dimethyl-4-oxoazetidin-2-yl)piperidine-1-carboxylate)

• Product Name: 4-Methylpentan-2-yl 4-(3,3-dimethyl-4-oxoazetidin-2-yl)piperidine-1-carboxylate
• CAS No: 2094345-76-1
• MF: C₁₇H₃₀N₂O₃
• MW: 310.431704998016
• CID: 6378329
• PubChem ID: 126823322
• Update Time: 2025-05-19

4-Methylpentan-2-yl 4-(3,3-dimethyl-4-oxoazetidin-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2094345-76-1
• 4-methylpentan-2-yl 4-(3,3-dimethyl-4-oxoazetidin-2-yl)piperidine-1-carboxylate
• Z2677390186
• EN300-6695134
• AKOS033973961
• 4-Methylpentan-2-yl 4-(3,3-dimethyl-4-oxoazetidin-2-yl)piperidine-1-carboxylate

• Inchi： 1S/C17H30N2O3/c1-11(2)10-12(3)22-16(21)19-8-6-13(7-9-19)14-17(4,5)15(20)18-14/h11-14H,6-10H2,1-5H3,(H,18,20)
• InChI Key： OHNLKFBCPLCTIM-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C(C2CCN(C(=O)OC(C)CC(C)C)CC2)N1

Computed Properties

• Exact Mass: 310.22564282g/mol
• Monoisotopic Mass: 310.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-Methylpentan-2-yl 4-(3,3-dimethyl-4-oxoazetidin-2-yl)piperidine-1-carboxylate

Introduction to 4-Methylpentan-2-yl 4-(3,3-dimethyl-4-oxoazetidin-2-yl)piperidine-1-carboxylate (CAS No. 2094345-76-1)

4-Methylpentan-2-yl 4-(3,3-dimethyl-4-oxoazetidin-2-yl)piperidine-1-carboxylate, identified by its unique Chemical Abstracts Service (CAS) number 2094345-76-1, represents a compound of significant interest in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex structure composed of a piperidine core substituted with a 4-methylpentan-2-yl side chain and an azetidinone moiety, has garnered attention due to its potential pharmacological properties and structural features that make it a promising candidate for further investigation.

The structural composition of this compound is notable for several reasons. The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Its flexibility and ability to adopt multiple conformations make it particularly suitable for binding to proteins. The presence of the 4-methylpentan-2-yl group introduces a hydrophobic region, which can enhance the compound's solubility and bioavailability, critical factors in drug development. Additionally, the azetidinone component adds another layer of complexity, providing a site for potential interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with greater accuracy. Studies have shown that the piperidine ring in this compound can form hydrogen bonds and hydrophobic interactions with target proteins, suggesting its potential as an inhibitor or modulator of enzymatic activity. The azetidinone moiety, while less explored in drug design, has been found to exhibit interesting biological activities in certain contexts, making it an attractive feature for further exploration.

The synthesis of 4-Methylpentan-2-yl 4-(3,3-dimethyl-4-oxoazetidin-2-yl)piperidine-1-carboxylate presents both challenges and opportunities. The multi-step synthesis involves the formation of peptide-like linkages between the piperidine and azetidinone units, requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and automated purification techniques, have made the production of such complex molecules more feasible than ever before.

In the context of drug discovery, this compound holds promise as a lead structure for further optimization. Its unique structural features provide multiple sites for functionalization, allowing medicinal chemists to tailor its properties for specific therapeutic applications. For instance, modifications to the 4-methylpentan-2-yl group could enhance its metabolic stability or improve its binding affinity to a target protein. Similarly, alterations to the azetidinone moiety might reveal new biological activities or enhance selectivity.

Current research in this area is focused on exploring the pharmacological potential of derivatives of 4-Methylpentan-2-yl 4-(3,3-dimethyl-4-oxoazetidin-2-yl)piperidine-1-carboxylate. Studies have begun to investigate its effects on various biological pathways, including those involved in inflammation, pain perception, and neurotransmitter signaling. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to these pathways. However, further preclinical studies are necessary to validate these findings and determine its therapeutic potential.

The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from organic chemistry, biochemistry, pharmacology, and computational science. The case of 4-Methylpentan-2-yl 4-(3,3-dimethyl-4-oxyaozetidinonol)-1-piperidinecarboxylic acid (CAS No. 209434576) is no exception. By integrating experimental data with computational predictions, researchers can accelerate the process of identifying promising candidates and optimizing their properties.

One particularly exciting aspect of this compound is its potential application in addressing unmet medical needs. Many diseases are caused by dysregulation of complex biological pathways involving multiple targets. A single molecule like CAS No 209434576, with its multifaceted structural features, might be capable of modulating several targets simultaneously, offering a more comprehensive approach to therapy compared to traditional single-target drugs.

The synthesis and characterization of this compound also contribute to the broader field of chemical biology by providing insights into how specific structural motifs influence biological activity. Understanding these relationships can guide future drug design efforts by highlighting which features are most important for achieving desired pharmacological outcomes.

As research continues to evolve, new techniques and technologies will further enhance our ability to study compounds like CAS No 20948763204567, including advanced spectroscopic methods for structural elucidation and high-throughput screening platforms for rapid assessment of biological activity. These advancements will undoubtedly accelerate the discovery process and bring us closer to developing novel therapeutics based on innovative molecular designs.